PAF C-16-d4
PAF C-16-d4
PAF C-16-d4 contains four deuterium atoms at the 7, 7/', 8, and 8/' positions of the hexadecyl moiety. It is intended for use as an internal standard for the quantification of PAF C-16 by GC- or LC-mass spectrometry. PAF C-16 is a naturally occurring phospholipid produced upon stimulation through two distinct pathways known as the “remodeling” and /'de novo/' pathways. It is a potent mediator of neutrophil migration, the production of reactive oxygen species, and IL-6 in human macrophages. It is a more potent mediator of platelet aggregation than PAF C-18. Pathological processes involving PAF include necrotizing enterocolitis, inflammation, asthma, and allergy.
Brand Name:
Vulcanchem
CAS No.:
211106-54-6
VCID:
VC0163597
InChI:
InChI=1S/C26H54NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/p+1/t26-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)C
Molecular Formula:
C26H50D4NO7P
Molecular Weight:
527.7
PAF C-16-d4
CAS No.: 211106-54-6
Reference Standards
VCID: VC0163597
Molecular Formula: C26H50D4NO7P
Molecular Weight: 527.7
| CAS No. | 211106-54-6 |
|---|---|
| Product Name | PAF C-16-d4 |
| Molecular Formula | C26H50D4NO7P |
| Molecular Weight | 527.7 |
| IUPAC Name | 2-[[(2R)-2-acetyloxy-3-hexadecoxypropoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium |
| Standard InChI | InChI=1S/C26H54NO7P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(34-25(2)28)24-33-35(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/p+1/t26-/m1/s1 |
| Standard InChIKey | HVAUUPRFYPCOCA-VGOTWLLUSA-N |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)OC(=O)C |
| Description | PAF C-16-d4 contains four deuterium atoms at the 7, 7/', 8, and 8/' positions of the hexadecyl moiety. It is intended for use as an internal standard for the quantification of PAF C-16 by GC- or LC-mass spectrometry. PAF C-16 is a naturally occurring phospholipid produced upon stimulation through two distinct pathways known as the “remodeling” and /'de novo/' pathways. It is a potent mediator of neutrophil migration, the production of reactive oxygen species, and IL-6 in human macrophages. It is a more potent mediator of platelet aggregation than PAF C-18. Pathological processes involving PAF include necrotizing enterocolitis, inflammation, asthma, and allergy. |
| Synonyms | Platelet-activating Factor C-16-d4 |
| Reference | 1.Prescott, S.M.,Zimmerman, G.A., and McIntyre, T.M. Platelet-activating factor. The Journal of Biological Chemisty 265, 17381-17384 (1990). |
| PubChem Compound | 108157 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume